Cas no 3304-78-7 (1H-Imidazole-4,5-dicarboxamide,N4,N5-dimethyl-1-propyl-)

• Product name: 1H-Imidazole-4,5-dicarboxamide,N4,N5-dimethyl-1-propyl-
• CAS No: 3304-78-7
• MF: C₁₆H₂₂O
• MW: 230.34528
• CID: 308007
• PubChem ID: 160681

1H-Imidazole-4,5-dicarboxamide,N4,N5-dimethyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dicarboxamide,N4,N5-dimethyl-1-propyl-
• 1H-Imidazole-4,5-dicarboxamide, N,N'-dimethyl-1-propyl-
• 1H-imidazole-4,5-dicarboxamide, N~4~,N~5~-dimethyl-1-propyl-
• N,N'-Dimethyl-1-propyl-1H-imidazole-4,5-dicarboxamide
• Propylnorantifein
• Propylnorantiphein
• 1-propyl-4,5-di(N-methylcarbamoyl)imidazole
• DTXSID10954661
• 4-N,5-N-dimethyl-1-propylimidazole-4,5-dicarboxamide
• 3304-78-7
• N~4~,N~5~-Dimethyl-1-propyl-1H-imidazole-4,5-dicarboximidic acid

• Inchi： InChI=1S/C16H22O/c1-10-6-7-16(4,5)15-9-13(12(3)17)11(2)8-14(10)15/h8-10H,6-7H2,1-5H3
• InChI Key： YLPKSUJWHRYFGX-UHFFFAOYSA-N
• SMILES： CC(C1C(C)=CC2=C(C(CCC2C)(C)C)C=1)=O

Computed Properties

• Exact Mass: 224.12748
• Monoisotopic Mass: 224.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų
• XLogP3: 0.1

Experimental Properties

• Density: 1.23
• Boiling Point: 558.6°Cat760mmHg
• Flash Point: 291.6°C
• Refractive Index: 1.577
• PSA: 76.02